2-(2-chloro-4-methylphenyl)acetonitrile
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-chloro-4-methylphenyl)acetonitrile involves the reaction of 2-chloro-4-methylbenzyl chloride with sodium cyanide in the presence of a suitable solvent.", "Starting Materials": [ "2-chloro-4-methylbenzyl chloride", "Sodium cyanide", "Suitable solvent" ], "Reaction": [ "Add 2-chloro-4-methylbenzyl chloride to a reaction flask", "Add a suitable solvent to the reaction flask and stir the mixture", "Add sodium cyanide to the reaction flask and stir the mixture", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable organic solvent", "Dry the organic layer with anhydrous sodium sulfate", "Filter the mixture and evaporate the solvent to obtain the product" ] } | |
CAS RN |
1000554-63-1 |
Product Name |
2-(2-chloro-4-methylphenyl)acetonitrile |
Molecular Formula |
C9H8ClN |
Molecular Weight |
165.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[2-(4-bromophenyl)-2-oxoethyl]sulfanyl}-3-(4-methylphenyl)-3,4-dihydroquinazolin-4-one](/img/structure/B6264408.png)
